Cas no 208774-09-8 (tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate)
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 208774-09-8
- tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate
- EN300-28285313
- SCHEMBL7478521
-
- Inchi: 1S/C12H14N4O4/c1-12(2,3)20-11(17)15-10-13-7-5-4-6-8(16(18)19)9(7)14-10/h4-6H,1-3H3,(H2,13,14,15,17)
- InChI Key: XVFFNGBSMDKKRP-UHFFFAOYSA-N
- SMILES: O(C(NC1=NC2C(=CC=CC=2N1)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 278.10150494g/mol
- Monoisotopic Mass: 278.10150494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 113Ų
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28285313-0.05g |
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate |
208774-09-8 | 0.05g |
$948.0 | 2023-05-25 | ||
| Enamine | EN300-28285313-0.1g |
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate |
208774-09-8 | 0.1g |
$993.0 | 2023-05-25 | ||
| Enamine | EN300-28285313-0.25g |
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate |
208774-09-8 | 0.25g |
$1038.0 | 2023-05-25 | ||
| Enamine | EN300-28285313-0.5g |
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate |
208774-09-8 | 0.5g |
$1084.0 | 2023-05-25 | ||
| Enamine | EN300-28285313-1.0g |
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate |
208774-09-8 | 1g |
$1129.0 | 2023-05-25 | ||
| Enamine | EN300-28285313-2.5g |
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate |
208774-09-8 | 2.5g |
$2211.0 | 2023-05-25 | ||
| Enamine | EN300-28285313-5.0g |
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate |
208774-09-8 | 5g |
$3273.0 | 2023-05-25 | ||
| Enamine | EN300-28285313-10.0g |
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate |
208774-09-8 | 10g |
$4852.0 | 2023-05-25 |
tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate
Comprehensive Overview of tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate (CAS No. 208774-09-8): Properties, Applications, and Research Insights
The compound tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate (CAS No. 208774-09-8) is a specialized benzodiazole derivative with significant relevance in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a nitro group and a tert-butyl carbamate moiety, makes it a versatile intermediate for designing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, fluorescence labeling, and bioconjugation.
One of the most searched questions about tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate revolves around its synthetic pathways. The compound is typically synthesized through multi-step reactions involving nitration of benzodiazole precursors followed by carbamate protection. Recent studies highlight its role in click chemistry and proteomics, aligning with the growing demand for high-throughput screening tools in modern laboratories. Its stability under various pH conditions further enhances its utility in biomarker development.
From an industrial perspective, CAS No. 208774-09-8 is gaining traction due to its compatibility with green chemistry principles. Researchers are exploring solvent-free or catalytic methods to optimize its production, addressing concerns about sustainability and waste reduction. This aligns with the broader trend of eco-friendly synthesis, a hot topic in academic and corporate R&D circles. The compound’s nitro-aromatic core also makes it a candidate for photophysical studies, particularly in OLED materials and sensors.
Another frequently asked question about this compound relates to its spectroscopic characterization. Analytical techniques such as NMR, HPLC, and mass spectrometry confirm its purity and structural integrity. The nitro group contributes to distinct UV-Vis absorption peaks, which are critical for applications in diagnostic assays. Moreover, its crystallographic data has been documented in several X-ray diffraction studies, providing insights into its molecular packing and intermolecular interactions.
In the context of drug design, tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate serves as a scaffold for kinase inhibitors and enzyme modulators. Its electron-withdrawing nitro group enhances binding affinity in targeted therapies, a feature explored in cancer research and neurodegenerative disease studies. Recent publications also highlight its potential in antibody-drug conjugates (ADCs), a rapidly expanding field in biopharmaceuticals.
For researchers seeking custom synthesis or bulk procurement, understanding the compound’s storage conditions is crucial. It is recommended to store CAS No. 208774-09-8 in a dry, inert atmosphere to prevent degradation. Suppliers often provide certificates of analysis (CoA) to ensure compliance with Good Laboratory Practice (GLP) standards. These details are vital for quality control in both academic and industrial settings.
Finally, the rise of AI-driven drug discovery has spurred interest in compounds like tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate. Computational models predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), accelerating its integration into virtual screening pipelines. This synergy between wet-lab chemistry and in silico tools exemplifies the compound’s relevance in 21st-century research.
208774-09-8 (tert-butyl N-(7-nitro-1H-1,3-benzodiazol-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)